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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

Cat. No.: B1273137

Essential Safety and Handling Guide for 3-
Bromo-4-chlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal
of 3-Bromo-4-chlorobenzoic acid (CAS No. 42860-10-6). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-4-chlorobenzoic acid is classified with the following hazards:
e H315: Causes skin irritation[1][2][3]

o H319: Causes serious eye irritation[1][2][3]

o H335: May cause respiratory irritation[1][2][3]

The signal word for this chemical is "Warning".[1][3]

The following table summarizes the recommended personal protective equipment (PPE) for
handling 3-Bromo-4-chlorobenzoic acid.
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Protection Type

Equipment

Specifications and Use Case

Eye and Face Protection

Chemical Splash Goggles or
Safety Glasses with Side
Shields and a Face Shield

Goggles should be worn when
there is a risk of splashing. A
face shield provides an
additional layer of protection,
especially when handling
larger quantities or during
procedures with a higher risk

of aerosolization.[4]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
generally recommended for
handling halogenated and
aromatic hydrocarbons.[4]
Always check the glove
manufacturer's compatibility
chart for the specific chemical
and breakthrough time.
Discard gloves immediately if

they become contaminated.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect against
incidental skin contact. For
tasks with a higher risk of
splashes, a chemically
resistant apron over the lab

coat is advised.

Respiratory Protection

NIOSH-approved Respirator

A respirator with a particulate
filter (such as a dust mask type
N95) is recommended when
handling the solid compound,
especially if dust may be
generated or when working
outside of a fume hood.[4] All
respirator use must be in

accordance with a
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documented respiratory

protection program.

Operational Plan: Handling and Use

Engineering Controls:

» Always handle 3-Bromo-4-chlorobenzoic acid in a certified chemical fume hood to
minimize inhalation exposure.[4]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.[5]

Standard Operating Procedure:

Preparation: Before beginning work, ensure all necessary PPE is available and in good
condition. Review the Safety Data Sheet (SDS) thoroughly.[4]

» Weighing: Conduct all weighing of the solid compound within a chemical fume hood or a
ventilated balance enclosure to prevent the generation and dispersal of dust.[4]

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing. This should be performed in a chemical fume hood.[4]

e Handling: Use appropriate laboratory equipment, such as spatulas and forceps, to handle
the solid material.[4] Avoid creating dust.[6]

» Storage: Store 3-Bromo-4-chlorobenzoic acid in a tightly closed container in a dry, cool,
and well-ventilated place.[6] It should be stored locked up.[1][6] Incompatible materials
include strong oxidizing agents and bases.[6]

Disposal Plan

Waste Chemical Disposal:

o Dispose of 3-Bromo-4-chlorobenzoic acid and its container at a licensed and approved
waste disposal facility.[6][7] Disposal must be in accordance with all local, regional, and

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloropyrimidin_4_yl_benzoic_acid.pdf
https://cloudsds.com/chemical-hazard-and-safety/benzoic-acid-hazards-and-how-to-manage-them-cloudsds/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloropyrimidin_4_yl_benzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloropyrimidin_4_yl_benzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloropyrimidin_4_yl_benzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloropyrimidin_4_yl_benzoic_acid.pdf
https://www.fishersci.ca/store/msds?partNumber=AAL1924403&productDescription=3-bromo-4-chlorobenzoic-acid-97-3&language=en&countryCode=CA
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=AAL1924403&productDescription=3-bromo-4-chlorobenzoic-acid-97-3&language=en&countryCode=CA
https://sdsmanager.com/safety-data-sheet/ak-scientific-inc-3-bromo-4-chlorobenzoic-acid-en/
https://www.fishersci.ca/store/msds?partNumber=AAL1924403&productDescription=3-bromo-4-chlorobenzoic-acid-97-3&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AAL1924403&productDescription=3-bromo-4-chlorobenzoic-acid-97-3&language=en&countryCode=CA
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=AAL1924403&productDescription=3-bromo-4-chlorobenzoic-acid-97-3&language=en&countryCode=CA
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzoic_acid_2_3_5_triiodo_sodium_salt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

national regulations.
Contaminated Materials:

e Any PPE or other materials that become contaminated during handling or spill clean-up
should be placed in a sealed, labeled container and disposed of as hazardous waste.[7]

Emergency Procedures

In the event of exposure or a spill, follow these procedures:

Exposure Type First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation
Skin Contact occurs, get medical advice/attention.[1][6]

Remove and wash contaminated clothing before

reuse.[6]

Remove to fresh air. If not breathing, give

Inhalation o o ) )
artificial respiration. Get medical attention.[6]
) Do NOT induce vomiting. Call a physician or
Ingestion _ , _
poison control center immediately.[6]
Spill Clean-up:

o For small spills, sweep up the solid material, avoiding dust formation, and place it into a
suitable container for disposal.[6]

e Avoid breathing in the dust.

e Ensure the clean-up is conducted by trained personnel wearing appropriate PPE.
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Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-4-chlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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